8-tert-Butyl-4-(2-phenylbutanoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 8-tert-butyl-4-(2-phenylbutanoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C23H33NO4/c1-5-18(16-9-7-6-8-10-16)20(25)24-19(21(26)27)15-28-23(24)13-11-17(12-14-23)22(2,3)4/h6-10,17-19H,5,11-15H2,1-4H3,(H,26,27)
• InChI Key: HUFQVIKBSPEAND-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)N2C(COC23CCC(CC3)C(C)(C)C)C(=O)O
• Molecular Formula: C23H33NO4
• Molecular Weight: 387.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a spirocyclic system (a system of two rings sharing a single atom), an ester group (carboxylic acid derivative), and a tert-butyl group (a type of alkyl group). The presence of these functional groups suggests that the compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound is likely complex due to the presence of the spirocyclic system. Spirocyclic systems are characterized by two rings sharing a single atom. In this case, the shared atom is part of a four-membered ring and a five-membered ring.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially react. For example, the ester group could undergo hydrolysis to form a carboxylic acid and an alcohol. The spirocyclic system could also potentially participate in ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure and the functional groups it contains. For example, the presence of an ester group suggests that the compound may have a fruity odor. The spirocyclic system could contribute to the compound’s stability and may affect its boiling and melting points.

Future Directions

Research into complex organic molecules like this one could lead to the development of new pharmaceuticals or other useful compounds. Understanding the synthesis, reactions, and biological activity of these compounds can provide valuable insights for medicinal chemistry and drug design.